Cas no 900472-89-1 (4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE)
900472-89-1 structure
Product Name:4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE
CAS No:900472-89-1
MF:C6H9N5O
MW:167.168559789658
CID:1948222
PubChem ID:53440109
Update Time:2025-04-21
4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
-
- 4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE
- AB42175
- 900472-89-1
- SCHEMBL13826175
- AKOS006284626
- DTXSID00702370
-
- Inchi: 1S/C6H9N5O/c1-2-10-4(7)3(6(9)12)5(8)11-2/h1H3,(H2,9,12)(H4,7,8,10,11)
- InChI Key: VTIFLWWHLBRIFS-UHFFFAOYSA-N
- SMILES: O=C(C1=C(N)N=C(C)N=C1N)N
Computed Properties
- Exact Mass: 167.081
- Monoisotopic Mass: 167.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121A^2
- XLogP3: -0.1
4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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